2-chloro-N-{1-[1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}-6-fluorobenzamide

• IUPAC Name: 2-chloro-N-[2-[1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-5-methylpyrazol-3-yl]-6-fluorobenzamide
• InChI: InChI=1S/C24H19ClFN7O/c1-13-7-8-19(14(2)9-13)32-22-16(11-29-32)23(28-12-27-22)33-20(10-15(3)31-33)30-24(34)21-17(25)5-4-6-18(21)26/h4-12H,1-3H3,(H,30,34)
• InChI Key: XABUMQGFJNQLFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C3=C(C=N2)C(=NC=N3)N4C(=CC(=N4)C)NC(=O)C5=C(C=CC=C5Cl)F)C
• Molecular Formula: C24H19ClFN7O
• Molecular Weight: 475.9 g/mol

Description

The compound is a complex organic molecule with multiple functional groups, including a pyrazole, a pyrimidine, and a benzamide group. These types of compounds are often studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and bonding of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility would depend on the polarity of the molecule, and its melting and boiling points would depend on the strength of the intermolecular forces.

Mechanism of Action

Target of Action

The primary target of this compound is the enzyme acetohydroxyacid synthase (AHAS) . AHAS is a key enzyme involved in the biosynthesis of branched-chain amino acids.

Mode of Action

The compound acts by inhibiting the activity of AHAS . This inhibition disrupts the synthesis of essential amino acids, leading to a halt in protein synthesis and growth in organisms that rely on this pathway.

Biochemical Pathways

The affected biochemical pathway is the branched-chain amino acid synthesis pathway . This pathway is responsible for the production of essential amino acids like leucine, isoleucine, and valine. By inhibiting AHAS, the compound disrupts this pathway, leading to a deficiency of these amino acids and a consequent halt in protein synthesis.

Result of Action

The result of the compound’s action is the inhibition of growth in organisms that rely on the branched-chain amino acid synthesis pathway for survival . This makes it a potential candidate for use as a herbicide or antimicrobial agent.

Future Directions

The future research on this compound would likely involve further exploration of its synthesis, characterization, and potential biological activities. This could include studies to determine its mechanism of action, toxicity, and potential therapeutic uses.